N-[4-chloro-3-(5-isopropyl-1,3-benzoxazol-2-yl)phenyl]-2-nitrobenzamide

• IUPAC Name: N-[4-chloro-3-(5-propan-2-yl-1,3-benzoxazol-2-yl)phenyl]-2-nitrobenzamide
• InChI: InChI=1S/C23H18ClN3O4/c1-13(2)14-7-10-21-19(11-14)26-23(31-21)17-12-15(8-9-18(17)24)25-22(28)16-5-3-4-6-20(16)27(29)30/h3-13H,1-2H3,(H,25,28)
• InChI Key: ZDNYQWMBJRWRBF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC2=C(C=C1)OC(=N2)C3=C(C=CC(=C3)NC(=O)C4=CC=CC=C4[N+](=O)[O-])Cl
• Molecular Formula: C23H18ClN3O4
• Molecular Weight: 435.9 g/mol

Description

N-[4-chloro-3-(5-isopropyl-1,3-benzoxazol-2-yl)phenyl]-2-nitrobenzamide, commonly known as CNB-001, is a small molecule drug that has shown potential in treating various neurological disorders. It was first synthesized in 2010 by a team of researchers led by Dr. Kailash C. Petkar at the National Chemical Laboratory in Pune, India. Since then, CNB-001 has been extensively studied for its therapeutic applications, mechanism of action, biochemical and physiological effects, and limitations.

Mechanism of Action

CNB-001 works by modulating the activity of various signaling pathways in the brain, including the PI3K/Akt/mTOR pathway, the Nrf2/ARE pathway, and the NF-κB pathway. It also inhibits the activity of certain enzymes, such as acetylcholinesterase and monoamine oxidase, which are involved in the breakdown of neurotransmitters in the brain.
Biochemical and Physiological Effects:
CNB-001 has been shown to have various biochemical and physiological effects in the brain, including the upregulation of neurotrophic factors, the reduction of oxidative stress and inflammation, and the inhibition of apoptosis. These effects can help protect neurons from damage and promote their survival and function.

Advantages and Limitations for Lab Experiments

One of the main advantages of CNB-001 for lab experiments is its high purity and stability, which makes it easy to work with and ensures consistent results. However, one of the limitations of CNB-001 is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on CNB-001, including:
1. Further studies on its potential therapeutic applications in other neurological disorders, such as Huntington's disease and amyotrophic lateral sclerosis.
2. Development of novel formulations and delivery methods to improve its solubility and bioavailability.
3. Studies on its long-term safety and toxicity in animal models and human clinical trials.
4. Investigation of its potential synergistic effects with other drugs or therapies.
5. Development of biomarkers to monitor its efficacy and response in patients.
In conclusion, CNB-001 is a promising small molecule drug that has shown potential in treating various neurological disorders. Its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments have been extensively studied. Further research is needed to explore its full therapeutic potential and address its limitations.

Synthesis Methods

The synthesis of CNB-001 involves a multi-step process that starts with the reaction of 2-nitrobenzoyl chloride with 4-chloroaniline, followed by the reaction of the resulting product with 2-amino-5-isopropylbenzoxazole. The final step involves the reaction of the intermediate product with acetic anhydride to obtain CNB-001 in high yield and purity.

Scientific Research Applications

CNB-001 has been studied extensively for its potential therapeutic applications in various neurological disorders, including Alzheimer's disease, Parkinson's disease, traumatic brain injury, and stroke. Studies have shown that CNB-001 has neuroprotective, anti-inflammatory, and antioxidant properties that can help prevent or slow down the progression of these disorders.